Cas no 1261514-91-3 (Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate)

• Product Name: Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate
• CAS No: 1261514-91-3
• MF: C₁₄H₅F₇O₂
• MW: 338.177128553391
• CID: 4997432
• Update Time: 2025-05-26

Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate

• Inchi： 1S/C14H5F7O2/c1-23-14(22)5-3-7(16)6(15)2-4(5)8-9(17)11(19)13(21)12(20)10(8)18/h2-3H,1H3
• InChI Key： GMLFYBPPHWWQBA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C(=CC=1C(=O)OC)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate

Comprehensive Overview of Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate (CAS No. 1261514-91-3)

Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate (CAS No. 1261514-91-3) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its heptafluorinated biphenyl structure, is widely utilized in advanced research applications, including liquid crystals, pharmaceuticals, and agrochemicals. The presence of seven fluorine atoms and a carboxylate ester group enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched topics related to Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate is its role in the development of high-performance materials. Researchers are particularly interested in its potential applications in organic electronics and optoelectronic devices, where fluorinated compounds are known to improve thermal stability and electron mobility. The compound's unique structure also makes it a candidate for supramolecular chemistry studies, where its interactions with other molecules can be explored for designing novel functional materials.

Another area of interest is the environmental impact of fluorinated compounds. With growing concerns about sustainable chemistry and green synthesis, scientists are investigating the biodegradability and toxicity profiles of such molecules. While Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate is not classified as hazardous, its persistence in the environment is a subject of ongoing research. This aligns with the broader trend of eco-friendly chemical design, a hot topic in both academic and industrial circles.

The synthesis of Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate often involves palladium-catalyzed cross-coupling reactions, a method frequently discussed in organic synthesis forums. Researchers are keen on optimizing these protocols to achieve higher yields and lower costs, which is crucial for scaling up production. Additionally, the compound's spectroscopic properties, such as NMR and IR data, are commonly searched for by chemists working on structural characterization.

In the pharmaceutical industry, fluorinated biphenyl derivatives are explored for their potential bioactivity. Although CAS No. 1261514-91-3 is not directly used in drug formulations, its structural analogs have shown promise in medicinal chemistry. This has led to increased interest in understanding its structure-activity relationships, particularly in the context of drug discovery and targeted therapies.

From a commercial perspective, the demand for specialty chemicals like Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate is driven by advancements in high-tech industries. Companies specializing in advanced materials and fine chemicals are actively sourcing such compounds to meet the needs of innovation-driven markets. This trend is reflected in the growing number of patents and publications referencing this compound.

In conclusion, Methyl 4,5,2',3',4',5',6'-heptafluorobiphenyl-2-carboxylate (CAS No. 1261514-91-3) is a versatile and highly studied compound with applications spanning multiple scientific disciplines. Its unique fluorinated biphenyl structure, combined with its ester functionality, makes it a valuable tool for researchers and industries alike. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation materials and technologies.